N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H13ClN2O2/c1-9-7-12(15-18-9)13(17)16(2)8-10-3-5-11(14)6-4-10/h3-7H,8H2,1-2H3
• InChI Key: YEKHFKYWUBGXIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(C)CC2=CC=C(C=C2)Cl
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide, also known as RO-15-1788, is a benzodiazepine receptor antagonist. It was first synthesized in the 1980s and has been widely studied for its potential as a therapeutic agent in various neurological disorders.

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide has been extensively studied for its potential as a therapeutic agent in various neurological disorders. It has been shown to have anxiogenic and anticonvulsant effects in animal models. It has also been studied for its potential as a treatment for alcohol withdrawal syndrome and as an adjunct to anesthesia.

Mechanism of Action

N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide is a selective antagonist of the benzodiazepine receptor. It binds to the receptor and prevents the binding of benzodiazepines, which are known to have anxiolytic, sedative, and anticonvulsant effects. By blocking the benzodiazepine receptor, this compound can reverse the effects of benzodiazepines and induce anxiety and convulsions.
Biochemical and Physiological Effects
This compound has been shown to have anxiogenic and anticonvulsant effects in animal models. It has also been shown to increase the release of dopamine in the striatum, which may contribute to its anxiogenic effects. In humans, this compound has been shown to increase anxiety and decrease the sedative effects of benzodiazepines.

Advantages and Limitations for Lab Experiments

N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide has been widely used in laboratory experiments to study the effects of benzodiazepines and the benzodiazepine receptor. Its selective antagonism of the benzodiazepine receptor makes it a useful tool for studying the role of the receptor in various physiological and pathological processes. However, its anxiogenic effects may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide. One area of interest is its potential as a treatment for alcohol withdrawal syndrome. Another area of interest is its potential as an adjunct to anesthesia. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent in various neurological disorders.

Synthesis Methods

N-[(4-chlorophenyl)methyl]-N,5-dimethyl-1,2-oxazole-3-carboxamide is synthesized through a multi-step process starting with the reaction of 4-chlorobenzyl chloride with sodium methoxide to form 4-chlorobenzyl alcohol. The alcohol is then reacted with 2-amino-2-methyl-1-propanol to form the corresponding amine. The amine is then reacted with 2-chloroacetyl chloride to form the oxazole ring. The final step involves the reaction of the oxazole with 3-cyanoacetic acid to form this compound.